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Compound of Interest

Compound Name: Aldicarb-oxime

Cat. No.: B8536323

An In-depth Technical Guide on the Core Physical and Chemical Properties of Temik Oxime
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical and
chemical properties of Temik oxime, an important intermediate in the synthesis of the
carbamate pesticide aldicarb. The information presented herein is intended to support
research, development, and safety assessment activities involving this compound. All
guantitative data is summarized in structured tables for ease of reference, and detailed
methodologies for key experiments are provided.

Chemical Identity

Temik oxime, also known as aldicarb oxime, is the oxime resulting from the formal
condensation of 2-methyl-2-(methylsulfanyl)propanal with hydroxylamine.[1]
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Identifier

Value

Chemical Name

2-Methyl-2-(methylthio)propanal oxime

Aldicarb oxime, Temik oxime, 2-Methyl-2-

Synonyms ] ) )
(methylthio)propionaldehyde oxime[2]

CAS Number 1646-75-9

Molecular Formula C5H11NOS[1]

Molecular Weight

133.21 g/mol [1]

Physical Properties

The physical properties of Temik oxime are critical for understanding its environmental fate,

transport, and potential for exposure. These properties also inform handling and storage

procedures.

Property

Value Source

Physical State

Clear, colorless, viscous liquid
with an unpleasant sulfurous NTP, 1992

or musty odor.[1]

Melting Point 70 °F (21.1 °C) NTP, 1992[1][2]
N ) 410 °F (210 °C) at 760 mmHg
Boiling Point ] ] - NTP, 1992[1][2]
(with partial decomposition)
Density 1.05 g/cm? at 68 °F (20 °C) NTP, 1992[1][2]

Vapor Pressure

< 0.1 mmHg at 68 °F (20 °C) NTP, 1992[1][2]

Water Solubility

10 to 50 mg/mL at 68 °F (20
NTP, 1992[1][2]

OC)
Flash Point 244.4 °F (118 °C) NTP, 1992[1][2]
Autoignition Temperature 545 °F (285 °C) NTP, 1992[2]
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Chemical Properties

The chemical properties of Temik oxime dictate its reactivity, stability, and degradation

pathways.

Property Description Source
Sensitive to heat and may

Stability decompose with prolonged CAMEO Chemicals
exposure to moisture.[2]
Incompatible with oxidizers,

o acids, and alkalis.[2] Can form NTP, 1992; Chem. Eng. News,

Reactivity ] ) ]
explosive peroxides, especially 1974
in the presence of acid.[2]
When heated to

Hazardous Decomposition decomposition, it emits toxic

Products fumes of nitrogen oxides and

sulfur oxides.

Experimental Protocols

The determination of the physical and chemical properties of chemical substances like Temik
oxime is guided by standardized protocols to ensure data quality and comparability. The
Organisation for Economic Co-operation and Development (OECD) provides a set of
internationally recognized guidelines for the testing of chemicals.[3][4][5][6][7]

Melting Point Determination (OECD 102)

The melting point of a substance is determined by heating a small, powdered sample in a
capillary tube and observing the temperature range over which the substance melts.[8][9][10]

o Apparatus: A melting point apparatus with a heating block and a calibrated thermometer or a
digital temperature sensor.

e Procedure: A small amount of the finely powdered Temik oxime is packed into a capillary
tube, which is then placed in the heating block of the apparatus. The temperature is raised at
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a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point. The
temperatures at which melting begins and is complete are recorded as the melting range.
For a pure substance, this range is typically narrow.

Boiling Point Determination (OECD 103)

The boiling point is determined by heating the liquid and observing the temperature at which its
vapor pressure equals the atmospheric pressure.[11]

o Apparatus: A distillation flask or a Thiele tube setup with a condenser and a calibrated
thermometer.

e Procedure: A small volume of Temik oxime is placed in the distillation flask along with boiling
chips. The liquid is heated, and the temperature of the vapor that is in equilibrium with the
boiling liquid is recorded. The atmospheric pressure is also recorded, as the boiling point is
pressure-dependent.

Vapor Pressure Determination (OECD 104)

Vapor pressure can be determined by several methods, including the dynamic method, static
method, or effusion method.[12]

e Apparatus: Specialized equipment for measuring vapor pressure, such as an isoteniscope or
a vapor pressure balance.

e Procedure (Dynamic Method): The substance is heated under a specific pressure, and the
boiling point is determined. This is repeated at various pressures to establish a vapor
pressure curve.

Water Solubility Determination (OECD 105)

The water solubility is determined by equilibrating the substance with water at a specific
temperature and then measuring the concentration of the substance in the aqueous solution.

o Apparatus: Flasks for equilibration, a constant temperature bath, and an analytical
instrument for concentration measurement (e.g., HPLC, GC/MS).
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e Procedure: An excess amount of Temik oxime is added to a known volume of water in a
flask. The mixture is agitated in a constant temperature bath until equilibrium is reached. The
solution is then filtered to remove any undissolved substance, and the concentration of Temik
oxime in the clear aqueous phase is determined analytically.

Signaling Pathways and Logical Relationships
Synthesis of Temik Oxime

Temik oxime is synthesized through the reaction of 2-methyl-2-(methylthio)propanal with

hydroxylamine.[13][14][15] This reaction is a classic condensation reaction to form an oxime.

Hydroxylamine

2-Methyl-2-(methylthio)propanal + Hydroxylamine

Click to download full resolution via product page

Synthesis of Temik Oxime

Aldicarb Degradation Pathway Involving Temik Oxime

Temik oxime is a key intermediate in the degradation of the pesticide aldicarb. Aldicarb can be
hydrolyzed to form Temik oxime, which can then undergo further degradation.[16][17][18][19]
[20][21][22] The primary metabolic pathways for aldicarb involve oxidation to aldicarb sulfoxide
and aldicarb sulfone, which are also toxic. Hydrolysis of aldicarb to aldicarb oxime is a
detoxification pathway.
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Aldicarb Degradation Pathway

Analytical Methods

The detection and quantification of Temik oxime, often in the context of aldicarb residue
analysis, are typically performed using chromatographic techniques.

e High-Performance Liquid Chromatography (HPLC): This is a common method for the
analysis of carbamate pesticides and their metabolites.[23]

e Gas Chromatography/Mass Spectrometry (GC/MS): This technique is used for the
determination of aldicarb, aldicarb oxime, and aldicarb nitrile in water samples.[24][25]

Conclusion

This technical guide has provided a detailed overview of the core physical and chemical
properties of Temik oxime. The tabulated data, along with the outlined experimental protocols
and visualizations of its synthesis and degradation pathways, offer a valuable resource for
researchers, scientists, and drug development professionals. A thorough understanding of

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8536323?utm_src=pdf-body-img
https://www.apvma.gov.au/sites/default/files/aldicarb_chem_0.pdf
https://pubs.acs.org/doi/10.1021/ac00272a020
https://www.researchgate.net/publication/231185105_Determination_of_aldicarb_aldicarb_oxime_and_aldicarb_nitrile_in_water_by_gas_chromatographymass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8536323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

these properties is essential for the safe handling, effective use, and comprehensive risk
assessment of this compound and its parent pesticide, aldicarb.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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